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For Immediate Reference: Researchers, scientists, and drug development professionals must
handle UR778Br with caution due to its investigational nature and the current lack of
comprehensive safety and disposal data. This guide provides a procedural framework for the
safe handling and disposal of UR778Br (CAS No. 866127-80-2), an IQGAP1 inhibitor used in
research settings. Given the limited information on its specific hazards, a conservative
approach adhering to general best practices for chemical waste management is mandatory.

Core Safety and Handling Protocols

UR778Br is an off-white to pale-yellow solid inhibitor of the IQGAP1 protein, primarily used in
acute myeloid leukemia (AML) research.[1][2][3] While a specific Safety Data Sheet (SDS) with
complete hazard information is not readily available, general precautions for handling research-
grade chemicals of unknown toxicity should be strictly followed.

Personal Protective Equipment (PPE):
o Eye Protection: Always wear chemical safety goggles.

» Hand Protection: Wear chemical-resistant gloves.
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o Body Protection: Alab coat is required. Ensure it is kept clean and worn buttoned.

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-
approved respirator.

Engineering Controls:
o Handle UR778Br in a well-ventilated area, preferably within a chemical fume hood.
e An emergency eyewash station and safety shower must be readily accessible.

Quantitative Data Summary

Due to the nature of UR778Br as a research compound, extensive quantitative safety data is
not publicly available. The following table summarizes the known information.

Property Data Source
CAS Number 866127-80-2 [1][4]15]
Physical Appearance Off-white to pale-yellow solid [3]
] Research chemical (IQGAP1
Primary Use L [1][2](3]
inhibitor)
Solubility Soluble in DMSO [1]

Store at -20°C for short-term
Storage [1]
and -80°C for long-term.

Hazard Classification Data not available [5]

Step-by-Step Disposal Procedure for UR778Br

The absence of specific disposal instructions in available safety data necessitates a cautious
and compliant approach. The following steps provide a general but essential workflow.

Step 1: Waste Identification and Segregation
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e Do not mix UR778Br waste with other chemical waste streams unless explicitly approved by
your institution's Environmental Health and Safety (EHS) department.

o Designate a specific, clearly labeled, and sealed container for solid UR778Br waste.

e For solutions of UR778Br (e.g., in DMSO), use a separate, labeled, and sealed container for
liquid waste. The container must be compatible with the solvent used.

Step 2: Consultation with Environmental Health and Safety (EHS)

e This is a mandatory step. Before initiating disposal, you must contact your institution's EHS
department.

o Provide them with all available information on UR778Br, including its name, CAS number,
and any known properties.

e The EHS department will provide specific guidance on the appropriate disposal route based
on local, state, and federal regulations for research chemicals of unknown or undocumented
hazards.

Step 3: Waste Container Labeling
o Properly label the waste container with the following information:

The words "Hazardous Waste"

[¢]

Chemical Name: UR778Br

[e]

CAS Number: 866127-80-2

o

[¢]

An estimate of the quantity of waste

The date the waste was first added to the container

[e]

o Your name and laboratory contact information

Step 4: Storage of Waste
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o Store the sealed and labeled waste container in a designated, secure satellite accumulation
area within your laboratory.

o Ensure the storage area is away from general laboratory traffic and incompatible materials.
Step 5: Waste Pickup and Disposal

o Arrange for the collection of the hazardous waste through your institution's EHS-approved
procedures.

e Do not attempt to dispose of UR778Br down the drain or in regular trash. This is unsafe and
likely a violation of environmental regulations.

Experimental Workflow and Disposal Decision Logic

The following diagram illustrates the logical steps for the proper disposal of a research
chemical like UR778Br, where initial hazard information is limited.
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Caption: Disposal workflow for UR778Br, emphasizing EHS consultation.
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This structured approach ensures that the disposal of UR778Br is handled in a manner that
prioritizes safety and regulatory compliance, building trust in laboratory operations and
chemical management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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